Cas no 1206990-79-5 (1-(cyclopropanesulfonyl)-4-(2-fluorophenyl)piperazine)

• Product Name: 1-(cyclopropanesulfonyl)-4-(2-fluorophenyl)piperazine
• CAS No: 1206990-79-5
• MF: C₁₃H₁₇FN₂O₂S
• MW: 284.349685430527
• CID: 6411265
• PubChem ID: 45497290
• Update Time: 2025-10-31

1-(cyclopropanesulfonyl)-4-(2-fluorophenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(cyclopropanesulfonyl)-4-(2-fluorophenyl)piperazine
• 1-cyclopropylsulfonyl-4-(2-fluorophenyl)piperazine
• SR-01000925371-1
• SR-01000925371
• VU0523364-1
• 1-(cyclopropylsulfonyl)-4-(2-fluorophenyl)piperazine
• F5835-0012
• CCG-302236
• AKOS024521840
• 1206990-79-5

• Inchi： 1S/C13H17FN2O2S/c14-12-3-1-2-4-13(12)15-7-9-16(10-8-15)19(17,18)11-5-6-11/h1-4,11H,5-10H2
• InChI Key： PKVYLAQXKLSCFK-UHFFFAOYSA-N
• SMILES： N1(S(C2CC2)(=O)=O)CCN(C2=CC=CC=C2F)CC1

Computed Properties

• Exact Mass: 284.09947712g/mol
• Monoisotopic Mass: 284.09947712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 49Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(cyclopropanesulfonyl)-4-(2-fluorophenyl)piperazine

Comprehensive Overview of 1-(cyclopropanesulfonyl)-4-(2-fluorophenyl)piperazine (CAS No. 1206990-79-5)

1-(cyclopropanesulfonyl)-4-(2-fluorophenyl)piperazine, identified by its CAS number 1206990-79-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of sulfonylated piperazine derivatives, which are known for their versatile applications in drug discovery and development. The unique structural features of this molecule, including the cyclopropane sulfonyl moiety and the 2-fluorophenyl group, contribute to its potential as a key intermediate in the synthesis of bioactive molecules.

In recent years, the demand for fluorinated piperazine derivatives has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in 1-(cyclopropanesulfonyl)-4-(2-fluorophenyl)piperazine for its potential role in modulating central nervous system (CNS) targets. The fluorine atom in the aromatic ring is a critical design element, as it often improves binding affinity and selectivity toward specific receptors. This aligns with the growing trend of fluorine-containing drugs in modern medicine, which account for a significant portion of newly approved pharmaceuticals.

The synthesis of CAS 1206990-79-5 involves multi-step organic reactions, including sulfonylation and nucleophilic substitution. The cyclopropanesulfonyl group is introduced to enhance the compound's stability and pharmacokinetic properties. This modification is particularly relevant in the context of drug design optimization, where researchers aim to balance potency with safety. The compound's molecular weight and lipophilicity make it a promising candidate for further derivatization, especially in the development of small-molecule therapeutics.

From a commercial perspective, 1-(cyclopropanesulfonyl)-4-(2-fluorophenyl)piperazine is available as a high-purity reference standard for analytical and research purposes. Its CAS registry number 1206990-79-5 ensures precise identification in chemical databases and regulatory documents. The compound's applications extend to medicinal chemistry, where it serves as a building block for novel inhibitors and modulators. Recent publications have highlighted its utility in targeting G-protein-coupled receptors (GPCRs), a hot topic in drug discovery due to their involvement in numerous physiological processes.

One of the most frequently asked questions about CAS 1206990-79-5 relates to its solubility and stability under various conditions. Studies indicate that the compound exhibits good solubility in polar organic solvents, such as dimethyl sulfoxide (DMSO), which is essential for in vitro assays. Additionally, its stability at room temperature makes it suitable for long-term storage, a critical factor for research laboratories and pharmaceutical manufacturers. These properties are often compared to those of other piperazine-based compounds, which are widely used in the industry.

The growing interest in fluorinated sulfonamides has also brought attention to 1-(cyclopropanesulfonyl)-4-(2-fluorophenyl)piperazine. Fluorination is a strategic approach to improve drug-like properties, and this compound exemplifies the synergy between fluorine chemistry and heterocyclic design. Researchers are exploring its potential in addressing unmet medical needs, particularly in the fields of neurology and psychiatry, where piperazine scaffolds are commonly employed.

In summary, 1-(cyclopropanesulfonyl)-4-(2-fluorophenyl)piperazine (CAS 1206990-79-5) represents a valuable tool for chemical biology and drug discovery. Its structural uniqueness and functional versatility make it a subject of ongoing research, with potential applications in developing next-generation therapeutics. As the scientific community continues to explore sulfonylated heterocycles, this compound stands out as a promising candidate for further investigation and innovation.